Cas no 2137068-69-8 ((2R)-3-({3-(trifluoromethyl)phenylmethyl}amino)propane-1,2-diol)

• Product Name: (2R)-3-({3-(trifluoromethyl)phenylmethyl}amino)propane-1,2-diol
• CAS No: 2137068-69-8
• MF: C₁₁H₁₄F₃NO₂
• MW: 249.229573726654
• MDL: MFCD31590513
• CID: 5608541
• PubChem ID: 96457629
• Update Time: 2025-05-26

(2R)-3-({3-(trifluoromethyl)phenylmethyl}amino)propane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 2137068-69-8
• EN300-843958
• (2R)-3-({[3-(trifluoromethyl)phenyl]methyl}amino)propane-1,2-diol
• (2R)-3-({3-(trifluoromethyl)phenylmethyl}amino)propane-1,2-diol

• MDL： MFCD31590513
• Inchi： 1S/C11H14F3NO2/c12-11(13,14)9-3-1-2-8(4-9)5-15-6-10(17)7-16/h1-4,10,15-17H,5-7H2/t10-/m1/s1
• InChI Key： BYESTRPJVKBJPX-SNVBAGLBSA-N
• SMILES： FC(C1=CC=CC(=C1)CNC[C@H](CO)O)(F)F

Computed Properties

• Exact Mass: 249.09766318g/mol
• Monoisotopic Mass: 249.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.5Ų

Additional information on (2R)-3-({3-(trifluoromethyl)phenylmethyl}amino)propane-1,2-diol

Introduction to (2R)-3-({3-(trifluoromethyl)phenylmethyl}amino)propane-1,2-diol (CAS No. 2137068-69-8)

The compound (2R)-3-({3-(trifluoromethyl)phenylmethyl}amino)propane-1,2-diol, identified by its CAS number 2137068-69-8, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to a class of chiral amines that have garnered considerable attention due to their potential applications in drug development. The presence of a trifluoromethyl group in its structure enhances its pharmacological properties, making it a valuable candidate for further research and development.

The structural features of this compound are critical in determining its biological activity. The stereochemistry at the carbon atom marked as (2R) plays a pivotal role in its interaction with biological targets. This specific configuration has been shown to influence the compound's efficacy and selectivity, which are essential factors in drug design. The amine group and the propane-1,2-diol moiety contribute to the compound's solubility and stability, which are crucial for its formulation and delivery.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and pharmacokinetic properties of this compound with high accuracy. Molecular docking studies have revealed that (2R)-3-({3-(trifluoromethyl)phenylmethyl}amino)propane-1,2-diol interacts strongly with various enzymes and receptors, suggesting its potential as an inhibitor or modulator in therapeutic contexts. These interactions are primarily mediated by the trifluoromethyl group and the amine moiety, which can form hydrogen bonds and hydrophobic interactions with biological targets.

In vitro studies have demonstrated promising results regarding the biological activity of this compound. It has been observed to exhibit inhibitory effects on certain enzymes involved in inflammatory pathways, making it a potential candidate for treating inflammatory diseases. Additionally, its ability to cross the blood-brain barrier has been noted, which is a critical property for compounds intended to treat neurological disorders.

The synthesis of (2R)-3-({3-(trifluoromethyl)phenylmethyl}amino)propane-1,2-diol involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic techniques, such as asymmetric catalysis and chiral resolution, have been employed to achieve high enantiomeric purity. These methods ensure that the final product retains its desired biological activity without any unwanted side effects.

The trifluoromethyl group in the structure of this compound is particularly noteworthy due to its significant impact on pharmacokinetic properties. This group enhances metabolic stability and lipophilicity, which are crucial for drug absorption, distribution, metabolism, and excretion (ADME). These properties make (2R)-3-({3-(trifluoromethyl)phenylmethyl}amino)propane-1,2-diol an attractive candidate for further development into a therapeutic agent.

Current research is focused on exploring the therapeutic potential of this compound in various disease models. Preclinical studies are underway to evaluate its efficacy and safety profile in animal models of inflammation and neurological disorders. The results from these studies are expected to provide valuable insights into its potential as a lead compound for drug development.

The chemical properties of this compound also make it a versatile building block for designing novel derivatives with enhanced pharmacological profiles. By modifying specific functional groups or introducing new moieties, researchers can fine-tune the biological activity of this compound to target specific diseases more effectively.

In conclusion, (2R)-3-({3-(trifluoromethyl)phenylmethyl}amino)propane-1,2-diol (CAS No. 2137068-69-8) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development. As our understanding of its biological activity continues to grow, so does the likelihood of it being developed into a new therapeutic agent that could benefit patients worldwide.